Cas no 114377-41-2 (3-(Benzyloxy)-2-methylpropan-1-amine)

• Product Name: 3-(Benzyloxy)-2-methylpropan-1-amine
• CAS No: 114377-41-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3207293
• PubChem ID: 43367947
• Update Time: 2025-10-28

3-(Benzyloxy)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-PROPANAMINE, 2-METHYL-3-(PHENYLMETHOXY)-
• 3-benzyloxy-2-methyl-propan-1-amine
• 114377-41-2
• 3-(benzyloxy)-2-methylpropan-1-amine
• SCHEMBL26330565
• PEA37741
• DTXSID701265571
• 2-methyl-3-phenylmethoxypropan-1-amine
• AKOS005217102
• G58897
• EN300-58780
• 3-(Benzyloxy)-2-methylpropan-1-amine

• Inchi： 1S/C11H17NO/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10H,7-9,12H2,1H3
• InChI Key： MDENEXDTXSSCRK-UHFFFAOYSA-N
• SMILES： C(N)C(C)COCC1=CC=CC=C1

Computed Properties

• Exact Mass: 179.131014166Da
• Monoisotopic Mass: 179.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 276.8±15.0 °C at 760 mmHg
• Flash Point: 103.4±9.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(Benzyloxy)-2-methylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Benzyloxy)-2-methylpropan-1-amine

Introduction to 3-(Benzyloxy)-2-methylpropan-1-amine (CAS No. 114377-41-2) and Its Emerging Applications in Chemical Biology

3-(Benzyloxy)-2-methylpropan-1-amine, identified by its CAS number 114377-41-2, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of amine derivatives, featuring a benzyloxy group attached to a secondary amine functionality, which makes it an intriguing candidate for further investigation in drug discovery and molecular pharmacology.

The molecular structure of 3-(Benzyloxy)-2-methylpropan-1-amine consists of a propyl chain with a methyl substituent at the second carbon, a benzyloxy group at the third carbon, and an amine group at the first carbon. This specific arrangement imparts distinct chemical and biological properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of both hydrophobic and hydrophilic moieties in its structure allows for favorable interactions with biological targets, enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like 3-(Benzyloxy)-2-methylpropan-1-amine. These compounds have been investigated for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The benzyloxy group, in particular, is known to enhance metabolic stability and bioavailability, making it an attractive moiety for drug development.

One of the most promising areas of research involving 3-(Benzyloxy)-2-methylpropan-1-amine is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that specifically target kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. Preliminary studies have suggested that 3-(Benzyloxy)-2-methylpropan-1-amine exhibits inhibitory effects on certain kinases, making it a potential lead compound for further optimization.

Another area where 3-(Benzyloxy)-2-methylpropan-1-amine shows promise is in the field of neuropharmacology. Neurotransmitter receptors and ion channels are critical targets for treating neurological disorders such as depression, anxiety, and epilepsy. The structural features of 3-(Benzyloxy)-2-methylpropan-1-amine allow it to interact with these targets, potentially leading to the development of novel therapeutic agents. Recent studies have demonstrated its ability to modulate certain neurotransmitter receptors, suggesting its utility in treating cognitive disorders and pain management.

The synthesis of 3-(Benzyloxy)-2-methylpropan-1-amine can be achieved through multiple synthetic routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of benzyl alcohol with 2-methylpropyl isocyanide followed by hydrolysis to form the corresponding amine. This method provides good yields and is scalable for industrial production. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the benzyloxy group more efficiently.

In terms of analytical characterization, 3-(Benzyloxy)-2-methylpropan-1-amine can be readily identified using standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Proton NMR (¹H NMR) provides detailed information about the hydrogen environments in the molecule, while carbon NMR (¹³C NMR) helps confirm the presence of different carbon types. High-resolution mass spectrometry (HRMS) is used to verify the molecular weight and ensure purity.

The physicochemical properties of 3-(Benzyloxy)-2-methylpropan-1-amine, such as solubility, melting point, and stability, are also important factors to consider during its development and application. Its solubility profile suggests that it may be more soluble in organic solvents compared to water, which could influence its formulation as a drug or research compound. Understanding these properties helps in optimizing its use in various applications.

Recent advancements in computational chemistry have further enhanced the study of 3-(Benzyloxy)-2-methylpropan-1-amine by allowing researchers to predict its biological activity without conducting extensive experimental trials. Molecular docking simulations can identify potential binding interactions between this compound and biological targets such as enzymes or receptors. These simulations provide valuable insights into how 3-(Benzyloxy)-2-methylpropan-1-amine might function within biological systems.

The safety profile of 3-(Benzyloxy)-2-methylpropan-1-amine is another critical aspect that has been studied extensively. Acute toxicity studies have shown that this compound exhibits low toxicity at moderate doses, making it relatively safe for laboratory use. However, long-term studies are necessary to fully assess its safety profile before considering clinical applications.

In conclusion,3-(Benzylooxy)-2-methylpropan 1 -amine (CAS No .114377 41 2)is a promising compound with diverse applications in chemical biology .Its unique structural features make it an attractive scaffold for drug discovery ,particularly in kinase inhibition and neuropharmacology .Further research is warranted to fully explore its potential benefits . p>